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Compound of Interest

Compound Name: Lignosulfonic acid, calcium salt

Cat. No.: B1668223

This technical support center provides researchers and scientists with troubleshooting
guidance and frequently asked questions (FAQs) for controlling air entrainment in concrete
containing calcium lignosulfonate (CLS).

Frequently Asked Questions (FAQS)

Q1: What is the primary role of calcium lignosulfonate in concrete, and how does it affect air
entrainment?

Calcium lignosulfonate (CLS) is primarily used as a water-reducing admixture (plasticizer) in
concrete.[1][2] Its main function is to adsorb onto cement particles, creating electrostatic
repulsion that disperses them.[1][3][4] This process releases water trapped in cement
agglomerates, improving the workability and flow of the concrete mix while allowing for a lower
water-to-cement ratio.[1][4][5]

As a secondary effect, CLS also entrains air into the concrete.[6][7] The lignosulfonate
molecules, being surface-active agents, stabilize microscopic air bubbles generated during
mixing.[8] This typically results in an air content of 2-4% but can be higher depending on the
dosage and other factors.[4][6][7] While this can be beneficial for freeze-thaw resistance,
excessive or uncontrolled air entrainment can negatively impact compressive strength.[1][3]

Q2: My concrete mix has excessively high air content after adding calcium lignosulfonate. What
are the potential causes?
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Excessively high air content is a common issue. The primary causes include:

o High Dosage of CLS: Increased dosages of CLS directly lead to higher air entrainment.[1][3]
Dosages typically range from 0.20% to 0.30% by cement weight, and exceeding this can
cause issues.[1]

e Interaction with Other Admixtures: Combining CLS with other admixtures, especially certain
superplasticizers or dedicated air-entraining agents, can have a synergistic effect, leading to
a significant and sometimes unpredictable increase in air content.[9]

o High Temperature: Higher ambient or mix temperatures can sometimes exacerbate the air-
entraining effect of lignosulfonates.[3]

o Cement Composition: The chemical makeup of the cement, particularly high alkali content,
can interact unpredictably with CLS and influence its air-entraining capacity.[1]

o Purity of CLS: Impurities in the CLS, such as residual sugars from the pulping process, can
affect its performance and contribute to inconsistent air entrainment.[1][6]

Q3: How does mixing time and intensity influence the air-entraining effect of CLS?

The duration and energy of mixing play a crucial role. Initially, longer or more intense mixing will
incorporate more air into the concrete. The CLS then acts to stabilize these bubbles. However,
prolonged mixing can also lead to a breakdown of the air void system, causing larger, less
stable bubbles to form or leading to a loss of entrained air over time. It is essential to maintain
consistent mixing parameters throughout experiments to ensure repeatable results.

Q4: Can | use a de-entraining agent (defoamer) to counteract excessive air from CLS?

Yes, using an air-detraining agent or defoamer is a common strategy to control excessive air
content.[7] These admixtures work by destabilizing the air bubbles introduced by the CLS.
Agents like sodium dioctyl sulfosuccinate have been shown to effectively reduce the air content
in mixes containing lignosulfonates without negatively impacting the beneficial water-reducing
effects.[10] It is critical to perform trial mixes to determine the correct dosage of the defoamer,
as overdosing can eliminate the protective air void system entirely.

Q5: What is the difference between entrained air and entrapped air?
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Entrained air and entrapped air are two distinct types of voids in concrete.[11]

o Entrained Air: Consists of microscopic, spherical, and well-distributed bubbles intentionally
created by air-entraining admixtures like CLS.[11] These tiny voids provide space for water
to expand upon freezing, thus protecting the concrete from freeze-thaw damage.[11][12]

o Entrapped Air: Consists of larger, irregularly shaped voids that are accidentally trapped in the
concrete during mixing and placement due to inadequate consolidation.[11] These voids are
generally not beneficial and can reduce the strength and durability of the concrete.

Troubleshooting Guide

This guide addresses common problems encountered during experiments involving calcium
lignosulfonate and air entrainment.
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Problem

Potential Causes

Recommended Solutions

Inconsistent Air Content

Between Batches

1. Variation in CLS dosage.2.
Inconsistent mixing time or
energy.3. Fluctuations in
temperature.4. Variability in
raw materials (cement,
aggregates).5. Inconsistent
quality or purity of CLS.[1][6]

1. Precisely measure CLS
dosage by weight of cement.2.
Standardize mixing procedures
(time and speed).3. Monitor
and record ambient and
material temperatures.4. Use
consistent sources for all
materials.5. Source high-purity
CLS and request quality

assurance data.

High Air Content, Low

Compressive Strength

1. CLS dosage is too high.[1]
[3]2. Unintended synergistic
interaction with other
admixtures.[9]3. Ineffective
consolidation trapping excess

air.

1. Reduce the CLS dosage in
incremental steps.2. Conduct
compatibility tests with other
admixtures.3. Consider adding
a de-entraining agent
(defoamer).[7]4. Ensure proper
consolidation according to

standard methods.

Stable Initial Air Content, but
Significant Air Loss Before

Setting

1. Poor air void stability.2.
Interaction with other
admixtures destabilizing the
bubbles.3. Prolonged mixing or

excessive vibration.

1. Evaluate the quality of the
CLS; some lignosulfonates
create a more stable air
system than others.2. Test
different combinations of
admixtures.3. Optimize mixing

and consolidation times.

Desired Air Content in Fresh
Concrete, but Poor Freeze-

Thaw Resistance

1. Poor air void system
parameters (spacing factor too
large, specific surface too
small).2. Air voids are too large
(entrapped air) rather than
small and well-dispersed

(entrained air).

1. The total air content is only
one metric. The quality of the
air void system is critical for
durability.[13]2. Perform a
hardened air void analysis
(ASTM C457) to measure the
spacing factor and specific
surface.[14][15]3. Adjust the

CLS dosage or consider a
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dedicated air-entraining agent

to improve the void structure.

Experimental Protocols
Measurement of Air Content in Freshly Mixed Concrete

Method: ASTM C231 - Standard Test Method for Air Content of Freshly Mixed Concrete by the
Pressure Method.[16]

This method is suitable for concrete with dense aggregates and determines air content by
observing the change in concrete volume with a change in pressure.[16][17]

Detailed Procedure:

Preparation: Dampen the interior of the pressure meter's measuring bowl.
o Sampling: Place the fresh concrete sample into the bowl in three equal layers.[18][19]

» Consolidation: Rod each layer 25 times with a standard tamping rod, distributing the strokes
uniformly. After rodding each layer, tap the sides of the bowl 10-15 times with a mallet to
close voids.[18][19]

o Strike-Off: After consolidating the final layer, strike off the excess concrete to create a
smooth, level surface.[18]

o Assembly: Clean the rims of the bowl and cover. Clamp the cover on, ensuring a pressure-
tight seal.

o Water Injection: With the petcocks open, inject water with a syringe through one petcock until
it emerges from the other, expelling all air.[18]

o Pressurization: Close the petcocks. Pump air into the chamber until the gauge needle
reaches the predetermined initial pressure line.[18][19]

o Measurement: Open the main air valve between the air chamber and the measuring bowl.
Tap the sides of the bowl to relieve any local restraints.[19]
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o Reading: Read the pressure gauge. The reading indicates the air content as a percentage.
This reading must be adjusted by the aggregate correction factor.

Microscopical Determination of Air-Void System in
Hardened Concrete

Method: ASTM C457 - Standard Test Method for Microscopical Determination of Parameters of
the Air-Void System in Hardened Concrete.[14]

This method is used to determine not just the total air content but also critical parameters like
the spacing factor and specific surface, which are crucial for assessing freeze-thaw durability.
[13][15]

Detailed Procedure:

o Sample Preparation: A core or cylinder of hardened concrete is obtained. A slice is cut from
the sample, and one surface is ground and lapped to a smooth, planar finish.

o Microscopical Analysis: The prepared surface is examined under a microscope. One of the
following procedures is used:

o Procedure A (Linear-Traverse Method): The polished surface is moved along a line under
the microscope's crosshairs. The total length of the traverse line and the length of the line
that passes over air voids are recorded to calculate parameters.[14][15]

o Procedure B (Modified Point-Count Method): A grid of points is superimposed on the
surface. The number of points falling on air voids versus the number of points falling on
the paste is counted.[14][15]

o Calculation: From the data collected, the following parameters are calculated:
o Total Air Content (A)
o Void Frequency (n)

o Specific Surface (a): The surface area of the air voids per unit volume of air.
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o Spacing Factor (L): A parameter related to the average maximum distance from any point
in the cement paste to the edge of an air void.[15] For good freeze-thaw durability, the
spacing factor should generally be 0.008 inches or less.[13]
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Caption: Troubleshooting workflow for controlling air content.
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Caption: Key factors influencing air entrainment with CLS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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